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Compound of Interest

Compound Name: Mead acid ethanolamide

Cat. No.: B1235195

Get Quote

Executive Summary
Yes, Mead acid ethanolamide (MAEA) is a functional substrate for Fatty Acid Amide

Hydrolase (FAAH).

While Anandamide (AEA) is the canonical substrate for FAAH, MAEA—an endogenous N-

acylethanolamine (NAE) that accumulates during essential fatty acid (EFA) deficiency—is

hydrolyzed by FAAH with efficiency comparable to AEA. This guide details the biochemical

kinetics, structural determinants, and experimental protocols required to study MAEA

metabolism, providing a direct comparison to the standard AEA workflow.

Molecular Profile: Mead Acid Ethanolamide vs.
Alternatives
To understand why MAEA is a FAAH substrate, one must compare its steric and electronic

profile to FAAH’s primary targets.
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Feature
Mead Acid

Ethanolamide

(MAEA)

Anandamide (AEA)
Oleoylethanolamide

(OEA)

Lipid Backbone Mead Acid (20:3 n-9)
Arachidonic Acid (20:4

n-6)
Oleic Acid (18:1 n-9)

Double Bonds 3 (cis-5,8,11) 4 (cis-5,8,11,14) 1 (cis-9)

Precursor

Oleic Acid

(accumulates in EFA

deficiency)

Arachidonic Acid Oleic Acid

FAAH Substrate

Status
Yes Yes (Primary) Yes

Receptor Affinity
CB1 (Agonist), CB2

(Agonist)

CB1 (Partial Agonist),

TRPV1
PPAR-

Biological Context
Marker of EFA

Deficiency (EFAD)

Basal

Neuromodulation

Satiety / Lipid

Metabolism

Key Insight: The "Amidase Signature" of FAAH is highly adaptable to chain length (C18-C22)

and unsaturation. MAEA shares the critical cis-5,8,11 double bond motif with AEA, which is

essential for optimal orientation within the FAAH hydrophobic channel.

Enzymatic Kinetics: The Core Comparison
FAAH hydrolyzes NAEs into their corresponding free fatty acids and ethanolamine.[1][2][3]

While AEA is the standard, MAEA competes for the same catalytic site.

Inferred Kinetic Profile
Direct side-by-side kinetic constants (

,

) for MAEA are less frequently reported than for AEA, but comparative biochemical studies
establish the following relative performance:

Binding Affinity (
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): MAEA exhibits a

in the low micromolar range (

1–10

M), similar to AEA. The lack of the

-6 double bond (n-6) does not significantly impede entry into the substrate channel.

Hydrolysis Rate (

): Research indicates that Mead acid and Arachidonic acid are equally efficacious substrates
for the reverse reaction (synthesis) in hippocampal membranes. Due to the principle of
microscopic reversibility and FAAH's mechanism, MAEA is hydrolyzed at a rate comparable
to AEA, and significantly faster than saturated NAEs like Palmitoylethanolamide (PEA).

Inhibition Potential: MAEA acts as a competitive substrate. In EFA-deficient tissues, high

levels of MAEA may functionally "distract" FAAH, potentially altering the half-life of residual

AEA.

Mechanism of Action
The hydrolysis proceeds via the catalytic triad (Ser241-Ser217-Lys142):

Entry: MAEA enters the "acyl chain-binding pocket."

Nucleophilic Attack: Ser241 attacks the carbonyl carbon of the amide bond.

Intermediate: A tetrahedral intermediate forms, stabilized by the oxyanion hole.

Cleavage: The amide bond breaks, releasing ethanolamine.

Release: Mead acid is released from the hydrophobic port.
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Figure 1: Catalytic pathway of MAEA hydrolysis by FAAH. Note the reversibility indicated by the

dotted line, relevant in specific synthetic conditions.

Experimental Validation: Self-Validating Protocol
Since commercial "Mead Ethanolamide Activity Kits" are rare, researchers must adapt standard

FAAH assays. The LC-MS/MS Activity Assay is the gold standard for specificity, distinguishing

MAEA hydrolysis from that of other NAEs.

Protocol: LC-MS/MS Determination of FAAH Activity on MAEA
Objective: Quantify the specific activity of FAAH towards MAEA by measuring the production of

Mead Acid (20:3 n-9).

Reagents:

Substrate: Synthetic Mead Acid Ethanolamide (purity >98%).

Enzyme Source: Rat brain homogenate or Recombinant Human FAAH.

Buffer: 50 mM Tris-HCl, pH 9.0 (FAAH has an alkaline pH optimum).

Stop Solution: Acetonitrile with 0.1% Formic Acid + Internal Standard (d8-Arachidonic Acid).

Workflow:

Preparation:
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Dilute FAAH protein to 50

g/mL in Tris buffer.

Prepare MAEA substrate stocks (1

M to 100

M) in ethanol (final ethanol concentration <1%).

Incubation:

Mix 100

L protein prep + 10

L substrate.

Incubate at 37°C for 15 minutes.

Control: Include a "No Enzyme" blank to account for spontaneous hydrolysis (rare but

possible).

Inhibition Control: Pre-incubate with URB597 (1

M) for 10 mins to confirm FAAH specificity.

Termination & Extraction:

Add 200

L ice-cold Acetonitrile/Formic Acid containing the Internal Standard.

Vortex vigorously for 30 seconds.

Centrifuge at 10,000 x g for 5 minutes at 4°C to pellet protein.

LC-MS/MS Analysis:

Inject supernatant onto a C18 Reverse Phase column.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1235195?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Transition for Mead Acid: Monitor precursor/product ions specific to 20:3 n-9 (e.g., m/z

305.2

product ions). Note: Ensure separation from Arachidonic Acid (20:4) which has a similar
mass but different retention time.

Calculation:

Calculate specific activity:

.
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Figure 2: Step-by-step LC-MS/MS workflow for validating MAEA as a FAAH substrate.
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Implications for Research & Drug Development
EFA Deficiency Model
In states of essential fatty acid deficiency, the body cannot synthesize Arachidonic Acid (20:4 n-

6). Instead, it elongates and desaturates Oleic Acid (18:1 n-9) to produce Mead Acid (20:3 n-9).

The Shift: The endocannabinoid tone shifts from AEA to MAEA.

FAAH's Role: FAAH remains the primary gatekeeper. If you are studying EFA deficiency, you

must account for FAAH hydrolyzing MAEA. Using a FAAH inhibitor (like URB597) in these

models will elevate MAEA levels, potentially restoring CB1 signaling deficits caused by the

lack of AEA.

Substrate Competition
Because MAEA is a competent substrate, high levels of MAEA (in deficiency states) might

competitively inhibit the hydrolysis of remaining AEA, leading to a complex "sparing effect"

where trace AEA lasts longer than expected.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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